Cas no 101-45-1 (Phenoxybenzamine Hydroxide)

• Product Name: Phenoxybenzamine Hydroxide
• CAS No: 101-45-1
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 184033
• PubChem ID: 101573
• Update Time: 2025-04-19

Phenoxybenzamine Hydroxide Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]-
• 2-[benzyl(1-methyl-2-phenoxyethyl)amino]ethanol
• 2-[benzyl(1-phenoxypropan-2-yl)amino]ethanol
• Phenoxybenzamine Hydroxide
• EINECS 202-944-0
• 2-[N-(1-Methyl-2-phenoxyethyl)-N-benzylamino]ethanol
• 101-45-1
• Ethanol, 2-((1-methyl-2-phenoxyethyl)(phenylmethyl)amino)-
• 2-((1-METHYL-2-PHENOXYETHYL)(PHENYLMETHYL)AMINO)ETHANOL
• 9FKT26HGW2
• SKF-1010
• Dibenzyline alcohol
• SKF1010
• 2-[Benzyl(1-phenoxypropan-2-yl)amino]ethan-1-ol
• Phenoxybenzamine Alcohol
• DTXSID20905881
• 2-(Benzyl(1-methyl-2-phenoxyethyl)amino)ethanol
• UNII-9FKT26HGW2
• SCHEMBL19958436
• NS00041521
• Ethanol, 2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]-
• 2-[(1-Methyl-2-phenoxyethyl)(phenylmethyl)amino]ethanol;
• LYNJRXJVOBYDCM-UHFFFAOYSA-N

• Inchi： 1S/C18H23NO2/c1-16(15-21-18-10-6-3-7-11-18)19(12-13-20)14-17-8-4-2-5-9-17/h2-11,16,20H,12-15H2,1H3
• InChI Key： LYNJRXJVOBYDCM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C)N(CCO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.17300
• Monoisotopic Mass: 285.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 425°Cat760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.569
• PSA: 32.70000
• LogP: 2.94840